Compounds are chemical substances formed from two or more different elements that combine in fixed proportions and exhibit properties distinct from those of their constituent elements. They can be classified into various types based on their composition and structure, such as organic compounds, inorganic compounds, coordination compounds, and organometallic compounds. Organic compounds contain carbon atoms bonded with hydrogen and other elements like nitrogen, oxygen, sulfur, etc. Examples include alkanes, alkenes, and aromatic hydrocarbons. Inorganic compounds consist of elements excluding carbon (with exceptions such as carbides and carbonates). They can be categorized into simple salts, oxides, acids, bases, and complex inorganics. Coordination compounds feature a central metal ion surrounded by ligands. These complexes are crucial in catalysis and medicinal chemistry. Organometallic compounds involve a metal atom or ion bonded to one or more organic ligands. They play significant roles in the synthesis of polymers and pharmaceuticals. Each type of compound has unique properties, reactivity, and applications across various fields such as materials science, pharmaceuticals, and environmental remediation.